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Compound of Interest

Compound Name: ztz240

Cat. No.: B2506932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ZTZ240 is a potent and selective activator of the voltage-gated potassium channel KCNQ2,

which is crucial for regulating neuronal excitability.[1][2] Its ability to enhance M-current makes

it a valuable research tool for studying epilepsy, pain, and other neurological disorders

associated with neuronal hyperexcitability.[1][2] These application notes provide detailed

protocols for the preparation of ZTZ240 stock solutions, its use in in vitro experiments, and a

summary of its key characteristics.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of ZTZ240 is essential for

its effective use in research.
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Property Value Reference

Molecular Weight 250.66 g/mol [3][4]

Chemical Formula C₁₂H₈ClFN₂O [3][4]

Appearance
White to off-white crystalline

powder
[3]

CAS Number 325457-98-5 [3]

Mechanism of Action
Activator of KCNQ2 potassium

channels
[1][5]

Preparation of ZTZ240 Stock Solution
The following protocol outlines the recommended procedure for preparing a stock solution of

ZTZ240.

Materials
ZTZ240 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol
Weighing the Compound: Carefully weigh the desired amount of ZTZ240 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration. It is recommended to start with a concentration of 10 mM.
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Dissolution: Vortex the solution until the ZTZ240 powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles.

Storage: Store the aliquoted stock solution at -20°C for short-term storage (weeks) or at

-80°C for long-term storage (up to one year).[1]

Recommended Stock Solution Concentration
Concentration (Molar)

Concentration
(Mass/Volume)

Solvent

10 mM 2.51 mg/mL DMSO

20 mM 5.01 mg/mL DMSO

50 mM 12.53 mg/mL DMSO

Note: While ZTZ240 is soluble in DMSO, the maximum solubility has not been explicitly

reported. It is advisable to start with a 10 mM stock solution and prepare higher concentrations

if needed, ensuring complete dissolution.

Experimental Protocols
In Vitro Electrophysiology
This protocol describes the application of ZTZ240 in whole-cell patch-clamp recordings to study

its effect on KCNQ2 channels.

Cell Culture: Culture cells expressing KCNQ2 channels (e.g., CHO or HEK293 cells) under

standard conditions.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

ZTZ240 stock solution. Dilute the stock solution in the extracellular recording solution to the

desired final concentration (typically in the range of 1-10 µM).[1]

Electrophysiological Recording: Obtain whole-cell patch-clamp recordings from the cells.
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Application of ZTZ240: After establishing a stable baseline recording, perfuse the cells with

the ZTZ240-containing extracellular solution.

Data Acquisition: Record the changes in ion channel activity in response to ZTZ240
application.

Signaling Pathway and Experimental Workflow
ZTZ240 Mechanism of Action
ZTZ240 acts as a positive allosteric modulator of the KCNQ2 potassium channel. It binds to the

voltage-sensing domain (VSD) of the channel, stabilizing it in the open conformation.[1][2][6]

This leads to an increase in the M-current, which hyperpolarizes the neuronal membrane and

reduces neuronal excitability.

ZTZ240 Voltage-Sensing Domain (VSD)
of KCNQ2 Channel

Binds to Pore Domain
of KCNQ2 Channel

Stabilizes Open State Increased M-Current (K+ efflux)Leads to Membrane Hyperpolarization Decreased Neuronal Excitability

Click to download full resolution via product page

Caption: ZTZ240 binds to the VSD of KCNQ2, leading to decreased neuronal excitability.

Stock Solution Preparation Workflow
The following diagram illustrates the logical steps for preparing a ZTZ240 stock solution.
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Caption: Workflow for preparing ZTZ240 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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